Cas no 852816-26-3 (1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-(2-propenyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-(2-propenyl)-
• CAS No: 852816-26-3
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 1836062
• Update Time: 2024-11-19

1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid,5-[4-(1,1-dimethylethyl)phenyl]-1-(2-propenyl)-
• 1H-Pyrazole-3-carboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-1-(2-propen-1-yl)-

• Inchi： 1S/C17H20N2O2/c1-5-10-19-15(11-14(18-19)16(20)21)12-6-8-13(9-7-12)17(2,3)4/h5-9,11H,1,10H2,2-4H3,(H,20,21)
• InChI Key： FNSQSMMINYKHGN-UHFFFAOYSA-N
• SMILES： N1(CC=C)C(C2=CC=C(C(C)(C)C)C=C2)=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 445.2±45.0 °C(Predicted)
• pka: 4.03±0.10(Predicted)